Cas no 828280-55-3 (4-ethyl-5-2-(4-methylphenyl)cyclopropyl-4H-1,2,4-triazole-3-thiol)

4-Ethyl-5-[2-(4-methylphenyl)cyclopropyl]-4H-1,2,4-triazole-3-thiol is a heterocyclic compound featuring a triazole core functionalized with a cyclopropylphenyl moiety and a thiol group. Its unique structure imparts potential utility in pharmaceutical and agrochemical applications, particularly as a building block for bioactive molecules. The presence of the thiol group enhances reactivity, enabling derivatization for further chemical modifications. The cyclopropyl and aromatic substituents contribute to steric and electronic effects, which may influence binding affinity in target interactions. This compound is of interest in medicinal chemistry for its potential role in developing enzyme inhibitors or antimicrobial agents. High purity and stability under standard conditions ensure consistent performance in synthetic workflows.

4-ethyl-5-2-(4-methylphenyl)cyclopropyl-4H-1,2,4-triazole-3-thiol structure

828280-55-3 structure

Product Name:4-ethyl-5-2-(4-methylphenyl)cyclopropyl-4H-1,2,4-triazole-3-thiol

CAS No:828280-55-3

MF:C₁₄H₁₇N₃S

MW:259.369881391525

MDL:MFCD03423550

CID:3058176

PubChem ID:4776036

Update Time:2025-10-18

4-ethyl-5-2-(4-methylphenyl)cyclopropyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

- 4-Ethyl-5-(2-(p-tolyl)cyclopropyl)-4H-1,2,4-triazole-3-thiol
- 4-ethyl-5-2-(4-methylphenyl)cyclopropyl-4H-1,2,4-triazole-3-thiol
- STK306534
- 4-ETHYL-5-[2-(4-METHYLPHENYL)CYCLOPROPYL]-4H-1,2,4-TRIAZOL-3-YLHYDROSULFIDE
- AKOS000305580
- 4-ethyl-5-(2-p-tolyl-cyclopropyl)-4h-[1,2,4]triazole-3-thiol
- 4-ethyl-5-[2-(4-methylphenyl)cyclopropyl]-4H-1,2,4-triazole-3-thiol
- EN300-228889
- CS-0298291
- 828280-55-3
- 4-ethyl-3-[2-(4-methylphenyl)cyclopropyl]-1H-1,2,4-triazole-5-thione
- 4-Ethyl-5-(2-p-tolyl-cyclopropyl)-4H-[1,2,4]-triazole-3-thiol
- BBL038425
- MDL： MFCD03423550
- Inchi： 1S/C14H17N3S/c1-3-17-13(15-16-14(17)18)12-8-11(12)10-6-4-9(2)5-7-10/h4-7,11-12H,3,8H2,1-2H3,(H,16,18)
- InChI Key： GUVZGKRXASSIMU-UHFFFAOYSA-N
- SMILES： S=C1NN=C(C2CC2C2C=CC(C)=CC=2)N1CC

Computed Properties

Exact Mass: 259.11431873Da
Monoisotopic Mass: 259.11431873Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 371
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 59.7Å²

4-ethyl-5-2-(4-methylphenyl)cyclopropyl-4H-1,2,4-triazole-3-thiol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	026016-250mg	4-Ethyl-5-(2-p-tolyl-cyclopropyl)-4H-[1,2,4]-triazole-3-thiol	828280-55-3		250mg	￡182.00	2022-02-28
Fluorochem	026016-5g	4-Ethyl-5-(2-p-tolyl-cyclopropyl)-4H-[1,2,4]-triazole-3-thiol	828280-55-3		5g	￡963.00	2022-02-28
Fluorochem	026016-1g	4-Ethyl-5-(2-p-tolyl-cyclopropyl)-4H-[1,2,4]-triazole-3-thiol	828280-55-3		1g	￡363.00	2022-02-28
Chemenu	CM525883-1g	4-Ethyl-5-(2-(p-tolyl)cyclopropyl)-4H-1,2,4-triazole-3-thiol	828280-55-3	97%	1g	$625	2022-09-29
Enamine	EN300-228889-0.05g	4-ethyl-5-[2-(4-methylphenyl)cyclopropyl]-4H-1,2,4-triazole-3-thiol	828280-55-3	95%	0.05g	$612.0	2024-06-20
Enamine	EN300-228889-0.1g	4-ethyl-5-[2-(4-methylphenyl)cyclopropyl]-4H-1,2,4-triazole-3-thiol	828280-55-3	95%	0.1g	$640.0	2024-06-20
Enamine	EN300-228889-0.25g	4-ethyl-5-[2-(4-methylphenyl)cyclopropyl]-4H-1,2,4-triazole-3-thiol	828280-55-3	95%	0.25g	$670.0	2024-06-20
Enamine	EN300-228889-0.5g	4-ethyl-5-[2-(4-methylphenyl)cyclopropyl]-4H-1,2,4-triazole-3-thiol	828280-55-3	95%	0.5g	$699.0	2024-06-20
Enamine	EN300-228889-1.0g	4-ethyl-5-[2-(4-methylphenyl)cyclopropyl]-4H-1,2,4-triazole-3-thiol	828280-55-3	95%	1.0g	$728.0	2024-06-20
Enamine	EN300-228889-2.5g	4-ethyl-5-[2-(4-methylphenyl)cyclopropyl]-4H-1,2,4-triazole-3-thiol	828280-55-3	95%	2.5g	$1428.0	2024-06-20